N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C21H16N2O5S/c1-25-16-8-4-5-12-9-17(28-19(12)16)13-11-29-21(22-13)23-20(24)18-10-26-14-6-2-3-7-15(14)27-18/h2-9,11,18H,10H2,1H3,(H,22,23,24)
• InChI Key: OWBLKQGAENNITA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C21H16N2O5S
• Molecular Weight: 408.4 g/mol

Description

N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C21H16N2O5S and its molecular weight is 408.43. The purity is usually 95%.
BenchChem offers high-quality N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

The thiazole and benzofuran moieties present in the compound are known for their antitumor properties. . . This compound, with both functional groups, may serve as a lead structure for developing new antitumor agents.

Antimicrobial Activity

. The compound could be explored for its efficacy against a range of microbial pathogens, potentially leading to the development of new antimicrobial drugs.

Neuroprotective Applications

. Thiamine is essential for the normal functioning of the nervous system, and derivatives of thiazole could mimic or enhance this activity.

Anti-Inflammatory Properties

. Research into the specific anti-inflammatory mechanisms of this compound could lead to new treatments for inflammatory diseases.

Antiviral and Antifungal Uses

. This compound could be investigated for its potential use in treating viral infections and fungal diseases.

Analgesic Effects

. The compound could be studied for its pain-relieving effects, which might contribute to new analgesic medication development.

Mechanism of Action

Target of Action

Thiazole derivatives have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biological pathways due to their diverse biological activities

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .